![molecular formula C7H13NO6 B11893342 2-(3-Aminooxetan-3-YL)ethanol oxalate CAS No. 1404373-81-4](/img/structure/B11893342.png)
2-(3-Aminooxetan-3-YL)ethanol oxalate
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Overview
Description
Preparation Methods
The synthesis of 2-(3-Aminooxetan-3-YL)ethanol oxalate generally involves several steps, including raw material preparation, reaction, and purification . The specific synthetic route and reaction conditions depend on the characteristics and intended use of the target product . Industrial production methods typically involve chemical synthesis techniques that ensure high purity and yield .
Chemical Reactions Analysis
2-(3-Aminooxetan-3-YL)ethanol oxalate undergoes various types of chemical reactions, including oxidation, reduction, and substitution . Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts . The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
2-(3-Aminooxetan-3-YL)ethanol oxalate has a wide range of scientific research applications. It is used as an intermediate or reagent for synthesizing organic compounds . In chemistry, it is often employed in the synthesis of complex molecules . In biology and medicine, it may be used in the development of pharmaceuticals and other biologically active compounds . In industry, it is utilized in the production of various chemical products .
Mechanism of Action
The mechanism of action of 2-(3-Aminooxetan-3-YL)ethanol oxalate involves its interaction with specific molecular targets and pathways . The compound exerts its effects through various chemical reactions that modify the structure and function of target molecules . The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
2-(3-Aminooxetan-3-YL)ethanol oxalate can be compared with other similar compounds, such as other oxalate derivatives and ketone compounds . Its uniqueness lies in its specific chemical structure and reactivity, which make it suitable for certain applications that other compounds may not be able to achieve . Similar compounds include other aminooxetane derivatives and ethanol oxalate derivatives .
Properties
CAS No. |
1404373-81-4 |
---|---|
Molecular Formula |
C7H13NO6 |
Molecular Weight |
207.18 g/mol |
IUPAC Name |
2-(3-aminooxetan-3-yl)ethanol;oxalic acid |
InChI |
InChI=1S/C5H11NO2.C2H2O4/c6-5(1-2-7)3-8-4-5;3-1(4)2(5)6/h7H,1-4,6H2;(H,3,4)(H,5,6) |
InChI Key |
OIXPAPQCTMWZOU-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CO1)(CCO)N.C(=O)(C(=O)O)O |
Related CAS |
1523618-22-5 |
Origin of Product |
United States |
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